![molecular formula C8H5BrFIO2 B2712164 Methyl 5-bromo-4-fluoro-2-iodobenzoate CAS No. 1509204-33-4](/img/structure/B2712164.png)
Methyl 5-bromo-4-fluoro-2-iodobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 5-bromo-4-fluoro-2-iodobenzoate” is a chemical compound with the molecular formula C8H5BrFIO2 . It is a solid substance with a molecular weight of 358.93 .
Molecular Structure Analysis
The molecular structure of “Methyl 5-bromo-4-fluoro-2-iodobenzoate” is represented by the InChI code1S/C8H5BrFIO2/c1-13-8(12)4-2-7(11)5(9)3-6(4)10/h2-3H,1H3
. This indicates that the molecule consists of a benzene ring substituted with bromo, fluoro, iodo groups and a methoxy group. Physical And Chemical Properties Analysis
“Methyl 5-bromo-4-fluoro-2-iodobenzoate” is a yellow solid . Its melting point is between 56-59 °C . The compound is stable at room temperature .Scientific Research Applications
Synthesis of Biaryl Intermediates
Methyl 5-bromo-4-fluoro-2-iodobenzoate can be used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids . Biaryl compounds are important in medicinal chemistry and materials science.
Preparation of Indole Derivatives
Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Methyl 5-bromo-4-fluoro-2-iodobenzoate can potentially be used in the synthesis of these indole derivatives.
Development of p38α Mitogen Activated Protein Kinase Inhibitors Methyl 5-bromo-4-fluoro-2-iodobenzoate can be used in the synthesis of potent p38α mitogen-activated protein kinase inhibitors . These inhibitors have potential therapeutic applications in treating cytokine-driven diseases like rheumatoid arthritis or psoriasis, and neurodegenerative diseases like Parkinson’s disease, Alzheimer’s disease, or multiple sclerosis .
Synthesis of Dibenzo[b,f]thiepin-10(11H)-one Derivatives
Methyl 5-bromo-4-fluoro-2-iodobenzoate can be used in the synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one and 2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one . These compounds may have potential applications in medicinal chemistry.
Preparation of Benzoic Acid Derivatives
Methyl 5-bromo-4-fluoro-2-iodobenzoate can be used in the synthesis of 2-((2-carboxy-5-fluorophenyl)amino)-3-methoxybenzoic acid and 2-bromo-4-fluorobenzamide . These benzoic acid derivatives may have potential applications in pharmaceuticals and agrochemicals.
Optimization of Synthesis Processes
Methyl 5-bromo-4-fluoro-2-iodobenzoate can be used to optimize the synthesis of certain compounds. For example, it has been used to optimize the synthesis of a potent p38α mitogen-activated protein kinase inhibitor, resulting in a yield increase from 3.6% to 29.4% .
Safety and Hazards
properties
IUPAC Name |
methyl 5-bromo-4-fluoro-2-iodobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrFIO2/c1-13-8(12)4-2-5(9)6(10)3-7(4)11/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNHQZXYEMVYSOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1I)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrFIO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.93 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-bromo-4-fluoro-2-iodobenzoate | |
CAS RN |
1509204-33-4 |
Source
|
Record name | methyl 5-bromo-4-fluoro-2-iodobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.